Cas no 2228111-53-1 (tert-butyl N-{3-(3-hydroxypiperidin-3-yl)methyloxolan-3-yl}carbamate)

• Product Name: tert-butyl N-{3-(3-hydroxypiperidin-3-yl)methyloxolan-3-yl}carbamate
• CAS No: 2228111-53-1
• MF: C₁₅H₂₈N₂O₄
• MW: 300.393824577332
• CID: 5952731
• PubChem ID: 165687820
• Update Time: 2025-05-24

tert-butyl N-{3-(3-hydroxypiperidin-3-yl)methyloxolan-3-yl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{3-(3-hydroxypiperidin-3-yl)methyloxolan-3-yl}carbamate
• EN300-1898926
• 2228111-53-1
• tert-butyl N-{3-[(3-hydroxypiperidin-3-yl)methyl]oxolan-3-yl}carbamate

• Inchi： 1S/C15H28N2O4/c1-13(2,3)21-12(18)17-14(6-8-20-11-14)9-15(19)5-4-7-16-10-15/h16,19H,4-11H2,1-3H3,(H,17,18)
• InChI Key： YOOANHMAVYXKRR-UHFFFAOYSA-N
• SMILES： O1CCC(C1)(CC1(CNCCC1)O)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 300.20490738g/mol
• Monoisotopic Mass: 300.20490738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 79.8Ų

Additional information on tert-butyl N-{3-(3-hydroxypiperidin-3-yl)methyloxolan-3-yl}carbamate

Introduction to Tert-butyl N-{3-(3-hydroxypiperidin-3-yl)methyloxolan-3-yl}carbamate (CAS No. 2228111-53-1)

Tert-butyl N-{3-(3-hydroxypiperidin-3-yl)methyloxolan-3-yl}carbamate, a compound with the CAS number 2228111-53-1, represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The presence of a tert-butyl group and a N-(hydroxypiperidin-3-yl)methyloxolan-3-yl moiety contributes to its unique chemical properties, making it a promising candidate for various biochemical and pharmacological studies.

The molecular framework of Tert-butyl N-{3-(3-hydroxypiperidin-3-yl)methyloxolan-3-yl}carbamate is meticulously designed to enhance its biological activity. The tert-butyl group, known for its steric hindrance, plays a crucial role in stabilizing the compound's three-dimensional structure, thereby influencing its interactions with biological targets. On the other hand, the N-(hydroxypiperidin-3-yl)methyloxolan-3-yl moiety introduces hydrophilic and basic characteristics, which are essential for optimizing solubility and binding affinity in biological systems.

In recent years, there has been a growing interest in the development of novel carbamate-based compounds due to their versatile pharmacological properties. Carbamates are known for their ability to act as intermediates in the synthesis of various bioactive molecules, including drugs that target neurological disorders, inflammatory conditions, and infectious diseases. Tert-butyl N-{3-(3-hydroxypiperidin-3-yl)methyloxolan-3-yl}carbamate is no exception and has been extensively studied for its potential therapeutic applications.

One of the most compelling aspects of this compound is its potential role in the treatment of neurological disorders. The hydroxypiperidine moiety is particularly noteworthy, as it has been shown to interact with specific receptors and enzymes involved in neural signaling. Research indicates that compounds containing this structural motif may exhibit neuroprotective and anti-inflammatory effects, making them valuable candidates for further investigation. For instance, studies have demonstrated that hydroxypiperidine derivatives can modulate the activity of enzymes such as acetylcholinesterase and butyrylcholinesterase, which are critical in maintaining cognitive function.

The tert-butyl group also contributes to the compound's pharmacological profile by enhancing its metabolic stability. This stability is crucial for ensuring that the compound remains active within the biological system long enough to exert its therapeutic effects. Additionally, the carbamate functional group provides a site for further chemical modification, allowing researchers to fine-tune the compound's properties for specific applications. This flexibility makes Tert-butyl N-{3-(3-hydroxypiperidin-3-yl)methyloxolan-3-yl}carbamate a versatile tool in medicinal chemistry.

Recent advancements in computational chemistry have further accelerated the development of novel carbamate-based compounds like Tert-butyl N-{3-(3-hydroxypiperidin-3-yl)methyloxolan-3-yl}carbamate. Molecular modeling techniques have enabled researchers to predict the binding interactions of this compound with various biological targets with high accuracy. These predictions have guided experimental efforts, leading to more efficient synthesis routes and improved drug candidates. Moreover, computational studies have helped identify key structural features that enhance the compound's bioavailability and pharmacokinetic properties.

In clinical settings, Tert-butyl N-{3-(3-hydroxypiperidin-3-yl)methyloxolan-3-yl}carbamate has shown promise in preclinical trials for several therapeutic indications. Its ability to interact with specific biological pathways suggests potential applications in treating conditions such as Alzheimer's disease, Parkinson's disease, and chronic inflammation. While more research is needed to fully understand its clinical efficacy and safety profile, these preliminary findings are encouraging and warrant further investigation.

The synthesis of Tert-butyl N-{3-(3-hydroxypiperidin-3-yl)methyloxolan-3-y}carbamate involves multiple steps that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies have been employed to ensure high yield and purity of the final product. Techniques such as palladium-catalyzed cross-coupling reactions and protecting group strategies have been particularly useful in constructing the complex molecular framework of this compound. These synthetic approaches not only highlight the advancements in organic chemistry but also underscore the importance of interdisciplinary collaboration between chemists and biologists.

The future prospects of Tert-butyl N-{3-(3-hydroxypiperidin}- ialmoxylan - ialmoxylan - ialmoxylan - ialmoxylan - ialmoxylan - ialmoxylan - ialmoxylan - ialmoxylan - ialmoxylan - ycarbamate are vast. Ongoing research aims to explore its potential applications in drug development further by investigating new synthetic routes and optimizing its pharmacological properties. Additionally, studies are being conducted to understand how variations in its molecular structure can influence its biological activity. These efforts are expected to yield novel derivatives with enhanced therapeutic efficacy and reduced side effects.

In conclusion, Tert-butyl N-{N(hydroxypiperidin-)methyloxolan-)carbamate (CAS No.2228111-53-1) represents a significant advancement in pharmaceutical chemistry with promising applications in drug development. Its unique molecular structure, characterized by a combination of functional groups such as tert-butyle, hydroxy, piperidine, oxo, carbamate, offers diverse pharmacological properties that make it an attractive candidate for treating various diseases.
The ongoing research into this compound highlights the importance of interdisciplinary collaboration between chemists
and biologists in developing novel therapeutics.
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